Cas no 1356068-36-4 (2-(Benzylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile)

• Product Name: 2-(Benzylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile
• CAS No: 1356068-36-4
• MF: C₁₉H₂₂BN₃O₂
• MW: 335.207884311676
• CID: 2771489
• Update Time: 2023-08-07

2-(Benzylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLAMINO)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NICOTINONITRILE
• MB21532
• 2-(benzylamino)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine-3-carbonitrile
• 2-(Benzylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile

• Inchi： 1S/C19H22BN3O2/c1-18(2)19(3,4)25-20(24-18)16-10-15(11-21)17(23-13-16)22-12-14-8-6-5-7-9-14/h5-10,13H,12H2,1-4H3,(H,22,23)
• InChI Key： NDMQOKDUBYJFOT-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C#N)C=2)NCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 494
• Topological Polar Surface Area: 67.2